
Application Note: Canbisol for High-Throughput
Screening of Tankyrase Inhibitors

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Canbisol

Cat. No.: B1615954 Get Quote

Introduction

Canbisol is a potent and selective small molecule inhibitor of Tankyrase-1 (TNKS1), a member

of the poly(ADP-ribose) polymerase (PARP) enzyme family. Tankyrase enzymes play a crucial

role in the Wnt/β-catenin signaling pathway, which is frequently dysregulated in various human

cancers, particularly colorectal cancer.[1] By inhibiting the catalytic activity of TNKS1, Canbisol
prevents the degradation of Axin, a key scaffold protein in the β-catenin destruction complex.

This leads to the suppression of Wnt signaling, making Canbisol a valuable tool for cancer

research and a promising candidate for therapeutic development.[1] These application notes

provide detailed protocols for using Canbisol in high-throughput screening (HTS) to identify

and characterize modulators of the Wnt/β-catenin pathway.

Mechanism of Action: Wnt/β-catenin Signaling

In the absence of a Wnt signal, a "destruction complex" comprising Axin, APC, CK1, and

GSK3β phosphorylates β-catenin, targeting it for ubiquitination and proteasomal degradation.

[2][3] Tankyrase-1 promotes the degradation of this complex by poly(ADP-ribosyl)ating

(PARsylating) Axin, marking it for destruction.[1][4] The activation of the Wnt pathway through

ligand binding to Frizzled/LRP receptors inhibits the destruction complex, allowing β-catenin to

accumulate, translocate to the nucleus, and activate TCF/LEF target genes responsible for cell

proliferation.[2][5] Canbisol inhibits TNKS1, stabilizing Axin, promoting the destruction of β-

catenin, and thereby downregulating Wnt pathway signaling.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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